![molecular formula C10H12O2 B3390332 3,4-dihydro-1H-isochromen-1-ylmethanol CAS No. 96292-92-1](/img/structure/B3390332.png)
3,4-dihydro-1H-isochromen-1-ylmethanol
Overview
Description
3,4-dihydro-1H-isochromen-1-ylmethanol, also known as isochroman-3-ylmethanol, is a chemical compound with the molecular formula C10H12O2 . It has a molecular weight of 164.2 .
Molecular Structure Analysis
The InChI code for 3,4-dihydro-1H-isochromen-1-ylmethanol is 1S/C10H12O2/c11-6-10-5-8-3-1-2-4-9(8)7-12-10/h1-4,10-11H,5-7H2 . This indicates that the molecule contains a isochroman ring with a methanol group attached.Physical And Chemical Properties Analysis
3,4-dihydro-1H-isochromen-1-ylmethanol is a solid at room temperature .Scientific Research Applications
Anti-Proliferative Applications
A study has shown that derivatives of this compound have been synthesized and evaluated for their anti-proliferative properties . These derivatives were found to be cytotoxic against a panel of four human cancer cell lines, showing a higher cytotoxic profile than the parent molecule . This suggests potential applications in cancer research and treatment.
Synthesis of Novel Derivatives
The compound has been used in the synthesis of novel 3,4-dihydro-2H-1,3-oxazine derivatives . This process involves a Mannich-type condensation–cyclization reaction with formaldehyde and appropriate primary amines . These derivatives could have various applications in medicinal chemistry and drug discovery.
Apoptosis Induction
One of the synthesized derivatives of this compound was found to induce apoptosis in human pancreatic cancer MIA-Pa-Ca-2 cells . It caused a loss in the mitochondrial membrane potential in a concentration-dependent manner, accompanied by the activation of caspase-9 and -3, which cleave PARP-1 . It also activated caspase-8, which is involved in the extrinsic apoptotic pathway . This suggests potential applications in the development of anti-cancer therapies.
properties
IUPAC Name |
3,4-dihydro-1H-isochromen-1-ylmethanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-4,10-11H,5-7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJTGUAIAPXPCQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(C2=CC=CC=C21)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dihydro-1H-isochromen-1-ylmethanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.